Cas no 852167-96-5 (2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: 2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 852167-96-5
• MF: C₁₁H₁₃N₅O₃S
• MW: 295.317620038986
• CID: 6462327
• Update Time: 2025-05-20

2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide
• Acetamide, 2-[(5,6,7,8-tetrahydro-2,6,8-trimethyl-5,7-dioxopyrimido[4,5-d]pyrimidin-4-yl)thio]-

• Inchi： 1S/C11H13N5O3S/c1-5-13-8-7(9(14-5)20-4-6(12)17)10(18)16(3)11(19)15(8)2/h4H2,1-3H3,(H2,12,17)
• InChI Key： HLBIXGHXKCLTNW-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N=C(C)N=C2N(C)C(=O)N(C)C(=O)C2=1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 538.2±60.0 °C(Predicted)
• pka: 14.87±0.40(Predicted)

Additional information on 2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)acetamide

Introduction to 2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-ylsulfanyl}acetamide) and Its Significance in Modern Chemical Research

Compound with the CAS number 852167-96-5, specifically named as 2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-ylsulfanyl}acetamide), represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound has garnered significant attention due to its unique structural features and potential applications in various scientific domains. The intricate molecular architecture of this compound encompasses multiple functional groups that contribute to its distinctive chemical properties and biological activities.

The core structure of this compound is derived from a dipyrimidine backbone, which is a well-known scaffold in medicinal chemistry. The presence of 2,6,8-trimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl moiety introduces a high degree of complexity and reactivity. This moiety is particularly interesting because it combines elements of both heterocyclic chemistry and sulfonamide functionality. The sulfanyl group attached to the dipyrimidine ring introduces a polar region that can interact with biological targets in a specific manner.

In recent years, there has been a growing interest in dipyrimidine derivatives due to their potential as pharmacological agents. These compounds have been explored for their activities against various diseases, including cancer and infectious disorders. The sulfanyl-substituted dipyrimidine derivative in question has shown promise in preliminary studies as a modulator of enzyme activity and as an inhibitor of certain signaling pathways. This has led to its investigation in the context of developing novel therapeutic strategies.

The acetamide functional group at the other end of the molecule further enhances its versatility. Acetamides are known to participate in hydrogen bonding interactions and can influence the solubility and bioavailability of compounds. In the context of this particular molecule, the acetamide group may play a role in modulating the compound's binding affinity to biological targets. This dual functionality—sulfanyl and acetamide—makes this compound a compelling candidate for further exploration.

Recent advancements in computational chemistry have enabled more detailed studies of this compound's interactions with biological systems. Molecular modeling techniques have been employed to predict how this molecule might bind to specific proteins or enzymes. These studies have provided insights into the compound's potential mechanisms of action and have helped guide the design of analogs with improved properties.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. The introduction of the sulfanyl group requires precise handling to avoid unwanted side reactions. Despite these challenges, chemists have developed efficient synthetic routes that allow for scalable production of this molecule.

In addition to its potential pharmaceutical applications, this compound has also been studied for its role as a building block in materials science. Dipyrimidine derivatives are known to exhibit unique electronic properties due to their conjugated systems. The sulfanyl group can further modify these properties by introducing polarizability and charge distribution effects. This makes such compounds attractive for use in organic electronics and other advanced materials.

The regulatory landscape for new chemical entities like this one is complex but well-established. Ensuring compliance with safety and quality standards is crucial for advancing research from laboratory-scale synthesis to clinical trials. Researchers must navigate stringent guidelines set forth by regulatory agencies such as the FDA and EMA when developing new compounds for therapeutic use.

The future directions for research on this compound are promising. Ongoing studies aim to elucidate its full spectrum of biological activities and explore new synthetic pathways that could enhance its properties further. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory discoveries into tangible benefits for patients worldwide.

In conclusion, 2-({2,6,8-trimethyl-5,7-dioxo-5H,6H,